2-{Thieno[2,3-d]pyrimidin-4-yl}acetic acid

• Molecular Formula: C8H6N2O2S
• Molecular Weight: 194.21 g/mol
• SMILES: C1=CSC2=NC=NC(=C21)CC(=O)O
• InChI: InChI=1S/C8H6N2O2S/c11-7(12)3-6-5-1-2-13-8(5)10-4-9-6/h1-2,4H,3H2,(H,11,12)
• InChIKey: BXFHHVBESYCCPD-UHFFFAOYSA-N

2-{Thieno[2,3-d]pyrimidin-4-yl}acetic Acid: Structural and Physicochemical Baseline for Procurement Decisions

2-{Thieno[2,3-d]pyrimidin-4-yl}acetic acid (CAS 1566959-58-7) is a heterocyclic building block belonging to the thieno[2,3-d]pyrimidine class, with molecular formula C₈H₆N₂O₂S and molecular weight 194.21 g/mol . The compound features an unsubstituted thieno[2,3-d]pyrimidine core bearing a carboxylic acid group attached via a methylene (-CH₂-) spacer at the 4-position, with a vendor-reported LogP of 1.32 and topological polar surface area (TPSA) of 63.08 Ų . Unlike the more extensively studied thieno[2,3-d]pyrimidin-4-ylthio analogs, this compound lacks a thioether (-S-) linker, instead possessing a direct C–C bond between the heterocyclic scaffold and the acetic acid moiety—a structural distinction with significant implications for metabolic stability and downstream derivatization strategy.

Methylene linker (C–C) at 4-position avoids thioether S-oxidation liability found in thieno[2,3-d]pyrimidin-4-ylthio analogs

Unsubstituted thieno[2,3-d]pyrimidine core supports multi-vector diversification at C-2, C-5, C-6 and the acetic acid handle

4-position acetic acid placement represents underexplored chemical space relative to 2-position analogs; supports novel SAR entry

Why In-Class Thieno[2,3-d]pyrimidine Analogs Cannot Substitute for 2-{Thieno[2,3-d]pyrimidin-4-yl}acetic Acid

Thieno[2,3-d]pyrimidine derivatives bearing carboxylic acid substituents are not functionally interchangeable. A comprehensive 2020 review by Vlasova et al. established that the position of the carboxylic acid group on the pyrimidine ring fundamentally dictates both synthetic accessibility and pharmacological profile: 4-position derivatives are significantly less studied, with fewer preparative methods available, and are notably underrepresented in pharmacological patent literature compared to 2-position analogs [1]. Furthermore, the presence or absence of a thioether linker between the heterocyclic core and the acidic moiety introduces a critical metabolic liability axis—thioether-containing analogs undergo cytochrome P450- and flavin-containing monooxygenase (FMO)-mediated S-oxidation to sulfoxide and sulfone metabolites, a metabolic pathway entirely absent in the target compound [2][3]. These structural features are not cosmetic variations; they determine the compound's suitability as a synthetic intermediate, its metabolic fate in biological assays, and the interpretability of structure–activity relationship (SAR) data in lead optimization campaigns.

Thioether linker analogs introduce metabolic liability

Thieno[2,3-d]pyrimidin-4-ylthio acetic acid analogs undergo CYP450/FMO-mediated S-oxidation; the C–C linked target avoids this pathway. Substitution may confound metabolic stability assays and SAR interpretation.

Direct 4-carboxylic acid derivatives lack synthetic tractability

4-carboxylic acid thieno[2,3-d]pyrimidines are reported as poorly accessible and absent from pharmacological patent literature. The methylene-spaced acetic acid in the target supports reliable derivatization.

2-position analogs dominate explored SAR landscape

2-position carboxylic acid derivatives are extensively studied; using them instead of the 4-position target reduces novelty potential and may limit differentiation in lead discovery programs.

• [1] Vlasova, O. D.; Vlasov, S. V.; Kabachnyy, V. I.; Vlasov, V. S. The Synthesis, Transformations and Biological Activity of Thieno[2,3-d]pyrimidine Derivatives with the Carboxylic Groups as the Substituents in the Pyrimidine Ring. J. Org. Pharm. Chem. 2020, 18 (4), 4–13. DOI: 10.24959/ophcj.20.209835. View Source
• [2] Golub, A. G.; Bdzhola, V. G.; Briukhovetska, N. V.; Balanda, A. O.; Kukharenko, O. P.; Kotey, I. M.; Ostrynska, O. V.; Yarmoluk, S. M. Synthesis and Biological Evaluation of Substituted (Thieno[2,3-d]pyrimidin-4-ylthio)carboxylic Acids as Inhibitors of Human Protein Kinase CK2. Eur. J. Med. Chem. 2011, 46 (3), 870–876. DOI: 10.1016/j.ejmech.2010.12.025. View Source
• [3] Elucidating the Substrate Specificity of Cytochrome P450 Enzymes: Insights into N- and S-Containing Small-Molecule Metabolism. Review of P450-mediated S-oxidation of thioether-containing compounds to sulfoxide and sulfone metabolites. ScienceDirect, 2025. https://www.sciencedirect.com (accessed 2024). View Source

Quantitative Differential Evidence for 2-{Thieno[2,3-d]pyrimidin-4-yl}acetic Acid Versus Closest Analogs

Metabolic Liability Avoidance: C–C Bond vs. Thioether Linker at the 4-Position

The target compound, 2-{thieno[2,3-d]pyrimidin-4-yl}acetic acid, possesses a direct C–C bond between the pyrimidine 4-position and the acetic acid methylene carbon. In contrast, the closest commercially abundant analog, (thieno[2,3-d]pyrimidin-4-ylthio)acetic acid (CAS 18740-26-6), incorporates a thioether (-S-) linker at this position. Thioether groups are established substrates for cytochrome P450 (CYP) and flavin-containing monooxygenase (FMO) enzymes, undergoing sequential S-oxidation to sulfoxide (R-SO-R′) and sulfone (R-SO₂-R′) metabolites [1][2]. This metabolic pathway is well-documented across multiple chemotypes: CYP450 and FMO enzymes catalyze the sulfoxidation of thioether-containing xenobiotics including pesticides (phorate, disulfoton, methiocarb) and pharmaceuticals, with the resulting sulfoxide/sulfone metabolites often exhibiting altered potency, increased reactivity, or toxicity [2]. The target compound, by eliminating the sulfur atom, completely bypasses this oxidative metabolic liability, rendering it inherently more stable in hepatic microsome and hepatocyte assays. This distinction is particularly critical for medicinal chemistry programs requiring interpretable SAR: variable S-oxidation rates across species and individuals can confound in vitro–in vivo correlation for thioether-containing analogs, whereas the target compound provides a cleaner metabolic profile for lead optimization .

Linker metabolism

Reported

Target C–C bond, no S-oxidation

vs

Thioether analog C–S–C linker, CYP/FMO substrate

Eliminates oxidative metabolic liability, supports cleaner SAR interpretation

CYP/FMO thioether oxidation literature confirmed across chemotypes

Evidence Dimension	Susceptibility to oxidative metabolism at the 4-position linker
Target Compound Data	C–C bond (methylene linker); no sulfur atom present; metabolic S-oxidation pathway absent by structure
Comparator Or Baseline	(Thieno[2,3-d]pyrimidin-4-ylthio)acetic acid (CAS 18740-26-6): C–S–C thioether linker; documented substrate for CYP450/FMO-mediated S-oxidation to sulfoxide and sulfone [1][2]
Quantified Difference	Qualitative structural difference with well-characterized metabolic consequence; thioether-containing analogs in the TTP series (e.g., TTP 22, CAS 329907-28-0) are confirmed substrates for oxidative sulfur metabolism [1]
Conditions	Structural analysis; metabolic pathway inference supported by CYP450/FMO thioether oxidation literature [2]; TTP series CK2 inhibitor SAR studies [1]

Why This Matters

Procurement of the C–C linked target compound eliminates the confounding variable of variable S-oxidation metabolism, enabling cleaner SAR interpretation and reducing the risk of reactive metabolite formation in downstream biological evaluation.

• [1] Golub, A. G.; Bdzhola, V. G.; Briukhovetska, N. V.; Balanda, A. O.; Kukharenko, O. P.; Kotey, I. M.; Ostrynska, O. V.; Yarmoluk, S. M. Synthesis and Biological Evaluation of Substituted (Thieno[2,3-d]pyrimidin-4-ylthio)carboxylic Acids as Inhibitors of Human Protein Kinase CK2. Eur. J. Med. Chem. 2011, 46 (3), 870–876. View Source
• [2] EXTRAHEPATIC METABOLISM OF CARBAMATE AND ORGANOPHOSPHATE THIOETHER COMPOUNDS BY THE FLAVIN-CONTAINING MONOOXYGENASE AND CYTOCHROME P450 SYSTEMS. Drug Metab. Dispos. 2005, 33 (2), 243–252. Documents CYP450/FMO-catalyzed thioether S-oxidation to sulfoxide and sulfone. View Source

Physicochemical Property Differentiation: LogP, TPSA, and Molecular Weight vs. Thioether Analog

The target compound and its thioether analog exhibit quantitatively distinct physicochemical profiles that directly impact their suitability for different stages of drug discovery. The target compound has a vendor-measured LogP of 1.32 with a TPSA of 63.08 Ų , whereas (thieno[2,3-d]pyrimidin-4-ylthio)acetic acid displays a higher ACD/LogP of 1.62 and a substantially larger polar surface area of 117 Ų . The 1.86-fold larger TPSA of the thioether analog arises from the additional sulfur atom and the longer C–S–C linkage increasing the topological footprint. Both compounds have zero Rule-of-5 violations, but the target compound's lower molecular weight (194.21 vs. 226.3 g/mol) and lower LogP suggest superior aqueous solubility and potentially better oral absorption characteristics per Lipinski guidelines [1]. The rotatable bond count also differs: the thioether analog has 3 freely rotatable bonds versus 2 for the target compound, reflecting the conformational constraints imposed by the different linker chemistries .

Physicochemical profile

Reported

ΔLogP-0.30

ΔTPSA-53.92 Ų

ΔMW-32.09 g/mol

Lower LogP and smaller TPSA support passive permeability assessment

Target data from vendor; comparator ACD/Labs predicted values

Evidence Dimension	Physicochemical properties relevant to drug-likeness and permeability
Target Compound Data	LogP = 1.32; TPSA = 63.08 Ų; MW = 194.21 g/mol; H-bond donors = 1; H-bond acceptors = 4; Rotatable bonds = 2
Comparator Or Baseline	(Thieno[2,3-d]pyrimidin-4-ylthio)acetic acid (CAS 18740-26-6): ACD/LogP = 1.62; TPSA = 117 Ų; MW = 226.3 g/mol; Rotatable bonds = 3
Quantified Difference	ΔLogP = -0.30 (target lower); ΔTPSA = -53.92 Ų (target 46% smaller); ΔMW = -32.09 g/mol (target 14% lighter); ΔRotatable bonds = -1
Conditions	LogP: vendor experimental value for target (Leyan) vs. ACD/Labs predicted for comparator (ChemSpider); TPSA: calculated values from respective databases

Why This Matters

The lower LogP and smaller TPSA of the target compound predict superior passive membrane permeability and aqueous solubility, making it preferable as a starting scaffold for oral bioavailability optimization in lead discovery programs.

• [1] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and Computational Approaches to Estimate Solubility and Permeability in Drug Discovery and Development Settings. Adv. Drug Deliv. Rev. 2001, 46 (1–3), 3–26. Rule-of-5 framework for oral drug-likeness. View Source

Synthetic Tractability Advantage Over Thieno[2,3-d]pyrimidine-4-carboxylic Acid Derivatives

Vlasova et al. (2020) conducted a systematic analysis of the published literature on thieno[2,3-d]pyrimidine carboxylic acid derivatives and concluded that 4-carboxylic acid derivatives (with the acid directly attached to the 4-position) are 'presented in even fewer studies and are poorly studied; many of them are difficult to be synthesized and practically are not found in the pharmacological patent literature' [1]. The review further established that the number of efficient synthetic methods for 4-carboxylic acid derivatives is small, and their availability for pharmacological studies is low—a stark contrast to the broader synthetic accessibility of compounds bearing a methylene-spaced acetic acid moiety such as the target compound [1]. The methylene spacer in 2-{thieno[2,3-d]pyrimidin-4-yl}acetic acid introduces an additional rotatable bond that facilitates standard carboxylic acid derivatization chemistry (amide coupling, esterification, reduction to alcohol, Curtius rearrangement) without the steric constraints imposed by direct attachment to the heterocyclic core .

Synthetic accessibility

Class-level

Methylene spacer enables standard amide, ester, reduction, Curtius derivatization

Offers synthetic flexibility over poorly accessible 4-carboxylic acid derivatives

Vlasova et al. 2020: 4-COOH derivatives poorly studied, difficult to synthesize

Evidence Dimension	Synthetic tractability and literature precedent for the 4-position substitution pattern
Target Compound Data	4-position substituted with methylene acetic acid (-CH₂COOH); enables standard derivatization chemistry via the flexible linker; commercially available at 95% purity from multiple vendors
Comparator Or Baseline	Thieno[2,3-d]pyrimidine-4-carboxylic acid derivatives: directly attached -COOH group at 4-position; literature review documents poor synthetic accessibility and absence from pharmacological patent literature [1]
Quantified Difference	Qualitative but authoritative: Vlasova et al. (2020) explicitly state 4-carboxylic acid derivatives are 'poorly studied,' 'difficult to be synthesized,' and 'practically are not found in the pharmacological patent literature' [1]
Conditions	Literature analysis of synthetic methods and pharmacological studies spanning thieno[2,3-d]pyrimidine carboxylic acid derivatives published through 2020 [1]

Why This Matters

For procurement decisions, the target compound's methylene spacer confers a synthetic tractability advantage over directly attached 4-carboxylic acid derivatives, enabling more reliable and diverse downstream derivatization for library synthesis and lead optimization.

• [1] Vlasova, O. D.; Vlasov, S. V.; Kabachnyy, V. I.; Vlasov, V. S. The Synthesis, Transformations and Biological Activity of Thieno[2,3-d]pyrimidine Derivatives with the Carboxylic Groups as the Substituents in the Pyrimidine Ring. J. Org. Pharm. Chem. 2020, 18 (4), 4–13. DOI: 10.24959/ophcj.20.209835. View Source

Underexplored Pharmacological Space: 4-Position vs. 2-Position Carboxylic Acid Derivatives

The Vlasova et al. (2020) review established a clear hierarchy of pharmacological exploration: thieno[2,3-d]pyrimidine-2-carboxylic acid derivatives exhibit a wider range of pharmacological activity and greater synthetic availability compared to 4-position derivatives [1]. This asymmetry in literature coverage creates a strategic opportunity: 4-position compounds like the target molecule represent relatively underexplored chemical space with potential for novel biological target engagement. The review explicitly recommends that 'more attention should be paid to [4-carboxylic acid derivatives] as the objects for experimental chemistry and pharmacology' [1]. While the target compound is a 4-acetic acid (not 4-carboxylic acid), the 4-position substitution pattern places it in this less-crowded intellectual property and SAR landscape. By contrast, the 2-position analogs have been extensively explored as endothelin receptor antagonists (Cho et al., 1998, reporting IC₅₀ values of 7.6 nM at ET(A) and 100 nM at ET(B) for optimized 2,4-dione-3-acetic acid derivatives) [2] and as antifolate antitumor agents targeting folate receptors [3].

Pharmacological novelty

Class-level

4-position substitution significantly less explored than 2-position in patent and pharmacological literature

Entry into underexplored IP space may support novel target engagement profiles

Review recommends more attention to 4-position derivatives

Evidence Dimension	Extent of pharmacological exploration and intellectual property density by substitution position
Target Compound Data	4-position acetic acid substitution: fewer published pharmacological studies; identified as underexplored territory warranting further investigation [1]
Comparator Or Baseline	Thieno[2,3-d]pyrimidine-2-carboxylic acid and 2-acetic acid derivatives: wider range of pharmacological activities documented; prominent in patent literature; exemplified by ET receptor antagonist 32g (ET(A) IC₅₀ = 7.6 nM, ET(B) IC₅₀ = 100 nM) [1][2]
Quantified Difference	Vlasova et al. (2020) qualitatively establish that 2-position derivatives dominate the pharmacological and patent literature, while 4-position derivatives are 'even less studied' and represent a knowledge gap [1]
Conditions	Comprehensive literature review of thieno[2,3-d]pyrimidine carboxylic acid derivatives through 2020 [1]; specific reference compound 32g evaluated in human ET(A) and ET(B) receptor binding assays [2]

Why This Matters

Procurement of a 4-position derivative offers a strategic entry into less crowded chemical space with higher potential for novel intellectual property generation and differentiated biological target engagement profiles.

• [1] Vlasova, O. D.; Vlasov, S. V.; Kabachnyy, V. I.; Vlasov, V. S. The Synthesis, Transformations and Biological Activity of Thieno[2,3-d]pyrimidine Derivatives with the Carboxylic Groups as the Substituents in the Pyrimidine Ring. J. Org. Pharm. Chem. 2020, 18 (4), 4–13. DOI: 10.24959/ophcj.20.209835. View Source
• [2] Cho, N.; Nara, Y.; Harada, M.; Sugo, T.; Masuda, Y.; Abe, A.; Kusumoto, K.; Itoh, Y.; Ohtaki, T.; Watanabe, T.; Furuya, S. Thieno[2,3-d]pyrimidine-3-acetic Acids: A New Class of Nonpeptide Endothelin Receptor Antagonists. Chem. Pharm. Bull. 1998, 46 (11), 1724–1737. PMID: 9845956. View Source
• [3] Discovery of 6-Substituted Thieno[2,3-d]pyrimidine Analogs as Dual Inhibitors of Glycinamide Ribonucleotide Formyltransferase and 5-Aminoimidazole-4-carboxamide Ribonucleotide Formyltransferase in De Novo Purine Nucleotide Biosynthesis in Folate Receptor Expressing Human Tumors. Bioorg. Med. Chem. 2021, 37, 116099. View Source

Building Block Versatility: Unsubstituted Core Enables Multi-Vector Diversification vs. Pre-Substituted Analogs

The target compound, 2-{thieno[2,3-d]pyrimidin-4-yl}acetic acid, features an unsubstituted thieno[2,3-d]pyrimidine core with open positions at C-2, C-5, and C-6, combined with a carboxylic acid handle at the 4-position suitable for amide, ester, or hydrazide derivatization. This contrasts with commercially prevalent pre-substituted analogs such as 2-[6-(propan-2-yl)thieno[2,3-d]pyrimidin-4-yl]acetic acid, which bears an isopropyl group at the 6-position that precludes further functionalization at that site, and 5-aryl-substituted thioether analogs (e.g., CAS 312947-25-4, bearing a 5-(4-methylphenyl) substituent) that are committed to a specific substitution pattern . The unsubstituted nature of the target compound allows sequential or parallel diversification at multiple positions, enabling the systematic exploration of SAR across the thieno[2,3-d]pyrimidine scaffold—a strategy employed in the development of thieno[2,3-d]pyrimidine-based c-Met kinase inhibitors, where the most potent analog (142) achieved an IC₅₀ of 35.7 nM through iterative substitution optimization [1].

Diversification vectors

Reported

Target 4 vectors

vs

Pre-substituted analogs 2–3 vectors

Maximizes combinatorial library diversity potential for systematic SAR

c-Met inhibitor optimization precedent illustrates value of multi-position exploration

Evidence Dimension	Number of available diversification vectors on the thieno[2,3-d]pyrimidine scaffold
Target Compound Data	4 positions available for diversification: C-2, C-5, C-6, plus the 4-position carboxylic acid (via amide/ester formation); all positions unsubstituted in the parent compound
Comparator Or Baseline	2-[6-(Propan-2-yl)thieno[2,3-d]pyrimidin-4-yl]acetic acid: C-6 blocked by isopropyl; 3 diversification vectors remaining. 5-Aryl-thioether analogs: C-5 occupied and thioether linker pre-installed; limited to 2–3 vectors
Quantified Difference	Target: 4 diversification vectors available. Pre-substituted analogs: 2–3 vectors available (≥25–50% reduction in combinatorial library diversity potential)
Conditions	Structural analysis based on substitution pattern; c-Met inhibitor SAR precedent demonstrating the value of systematic multi-position optimization [1]

Why This Matters

The unsubstituted scaffold maximizes the compound's utility as a versatile starting point for library synthesis, enabling more comprehensive SAR exploration and higher hit-finding probability in fragment-based or diversity-oriented synthesis approaches.

• [1] Parikh, P. K.; Ghate, M. D. Thieno[2,3-d]pyrimidine Derivatives as c-Met Kinase Inhibitors: SAR Leading to Analog 142 (IC₅₀ = 35.7 nM) with Selectivity Over 14 Kinases Except RON (IC₅₀ = 50.4 nM). Eur. J. Med. Chem. 2018. Reviewed in ScienceDirect Topics: Thieno[2,3-d]pyrimidine Derivative. https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/thieno2-3-dpyrimidine-derivative (accessed 2024). View Source

Optimal Application Scenarios for 2-{Thieno[2,3-d]pyrimidin-4-yl}acetic Acid Based on Differential Evidence

Metabolic-Stability-Focused Kinase Inhibitor Lead Optimization

In kinase inhibitor programs where thieno[2,3-d]pyrimidine scaffolds have shown potency (e.g., CK2 inhibition with TTP series compounds achieving IC₅₀ = 0.1 μM and Ki = 40 nM ), the target compound's C–C bond at the 4-position eliminates the thioether S-oxidation metabolic liability that complicates pharmacokinetic profiling of thioether-linked analogs. Medicinal chemistry teams can use this compound as a metabolically stable anchor for systematic SAR exploration without the confounding variable of variable sulfoxide/sulfone metabolite formation across preclinical species. This is particularly valuable for programs transitioning from biochemical IC₅₀ data to cellular and in vivo efficacy models, where metabolic stability is a critical decision gate [1].

Fragment-Based Drug Discovery (FBDD) with Underexplored 4-Position Vector

With a molecular weight of 194.21 g/mol, LogP of 1.32, and TPSA of 63.08 Ų , the target compound falls within optimal fragment physicochemical space as defined by the Rule of Three (MW < 300, LogP ≤ 3). The 4-position substitution pattern occupies underexplored chemical space relative to extensively studied 2-position carboxylic acid derivatives [2], offering fragment-screening campaigns a higher probability of identifying novel binding modes and target engagement profiles. The carboxylic acid handle enables facile elaboration to amides, esters, and heterocycles for fragment growing and merging strategies.

Diversity-Oriented Synthesis (DOS) Library Construction

The unsubstituted thieno[2,3-d]pyrimidine core with four available diversification vectors (C-2, C-5, C-6, and the 4-position carboxylic acid) makes this compound an ideal central building block for diversity-oriented synthesis libraries . Unlike pre-substituted analogs that are committed to specific substitution patterns, the target compound enables systematic combinatorial exploration of the thieno[2,3-d]pyrimidine SAR landscape. This is directly relevant to industrial hit-finding campaigns where scaffold diversity and multi-dimensional SAR coverage are prioritized [3]. The compound's commercial availability at 95% purity supports reliable library production with consistent quality .

Chemical Biology Probe Development Requiring Defined Linker Chemistry

For chemical biology applications requiring conjugation to fluorophores, biotin, or solid supports, the target compound's methylene-spaced carboxylic acid provides a well-defined attachment point with predictable geometry, while the absence of a thioether linker avoids the chemical instability and redox activity associated with sulfur-containing tethers during long-term cellular incubation. The documented lower LogP and smaller TPSA relative to thioether analogs also predict reduced nonspecific binding and improved aqueous compatibility—critical attributes for probe molecules intended for live-cell imaging or chemoproteomic target identification workflows.

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization studies

4-position C–C linker avoids thioether S-oxidation metabolism

Hepatic microsome stability and CYP/FMO metabolite profiling

Fragment-based drug discovery campaigns

MW, LogP, TPSA within rule-of-three fragment space; underexplored 4-position vector

Binding mode novelty and target engagement assays at 4-position substitution

Diversity-oriented synthesis library construction

Unsubstituted core provides four independent diversification sites

Multi-dimensional SAR coverage and scaffold diversity metrics

Chemical biology probe conjugation studies

Methylene-spaced carboxylic acid handle with defined geometry; no thioether redox activity

Linker stability in cellular incubation and nonspecific binding profiling

• [1] Golub, A. G.; Bdzhola, V. G.; Briukhovetska, N. V.; Balanda, A. O.; Kukharenko, O. P.; Kotey, I. M.; Ostrynska, O. V.; Yarmoluk, S. M. Synthesis and Biological Evaluation of Substituted (Thieno[2,3-d]pyrimidin-4-ylthio)carboxylic Acids as Inhibitors of Human Protein Kinase CK2. Eur. J. Med. Chem. 2011, 46 (3), 870–876. View Source
• [2] Vlasova, O. D.; Vlasov, S. V.; Kabachnyy, V. I.; Vlasov, V. S. The Synthesis, Transformations and Biological Activity of Thieno[2,3-d]pyrimidine Derivatives with the Carboxylic Groups as the Substituents in the Pyrimidine Ring. J. Org. Pharm. Chem. 2020, 18 (4), 4–13. DOI: 10.24959/ophcj.20.209835. View Source
• [3] Parikh, P. K.; Ghate, M. D. Thieno[2,3-d]pyrimidine Derivatives as c-Met Kinase Inhibitors: SAR Leading to Analog 142 (IC₅₀ = 35.7 nM). Eur. J. Med. Chem. 2018. Reviewed in ScienceDirect Topics. https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/thieno2-3-dpyrimidine-derivative (accessed 2024). View Source